Cas no 40346-55-2 (3,3',5-Trichlorobisphenol A)

3,3',5-Trichlorobisphenol A structure
3,3',5-Trichlorobisphenol A structure
Product Name:3,3',5-Trichlorobisphenol A
CAS No:40346-55-2
MF:C15H13Cl3O2
MW:331.621521711349
CID:925658
PubChem ID:20569227
Update Time:2025-04-19

3,3',5-Trichlorobisphenol A Chemical and Physical Properties

Names and Identifiers

    • 3,3',5-Trichlorobisphenol A
    • 2,6-Dichloro-4-[2-(3-chloro-4-hydroxyphenyl)-2-propanyl]phenol
    • 3,3?,5-Trichlorobisphenol A
    • 1,1'-Biphenyl,2,4',5-trichloro
    • 2,4',5-Trichloro-1,1'-biphenyl
    • 2,4',5-TRICHLOROBIPHENYL
    • 4,2',5'-Trichlorobiphenyl
    • Biphenyl,2,4',5-trichloro
    • Delor 103
    • PCB 31
    • PCB No 31
    • Trichlor-bis-trichlormethyl-phosphor
    • Trichlor-bis-trichlormethyl-phosphoran
    • trichlorobiphenyl no. 31
    • Trichlorobisphenol A
    • 3,3',5-TRICHLOROBISPHENOLA
    • 2,6-Dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]phenol
    • AS-6195
    • NS00132875
    • Phenol, 2,6-dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]-
    • 2,6-dichloro-4-(2-(3-chloro-4-hydroxyphenyl)propan-2-yl)phenol
    • 2,2',6-Trichloro bisphenol A
    • AKOS030255562
    • 2,6-DICHLORO-4-[2-(3-CHLORO-4-HYDROXYPHENYL)PROPAN-2-YL]PHENOL
    • 40346-55-2
    • 2,6-Dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]phenol; Trichlorobisphenol A; 2,2?,6?Trichloro-4,4?-isopropylidenediphenol; 2,6-Dichloro-4-(2-(3-chloro-4-hydroxyphenyl)propan-2-yl)phenol; 3,3?,5-Trichlorobisphenol A
    • DTXSID801315092
    • Inchi： 1S/C15H13Cl3O2/c1-15(2,8-3-4-13(19)10(16)5-8)9-6-11(17)14(20)12(18)7-9/h3-7,19-20H,1-2H3
    • InChI Key： OQADATLUDADTND-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=C(C=1)C(C)(C)C1C=CC(=C(C=1)Cl)O)Cl)O

Computed Properties

  • Exact Mass: 329.99800
  • Monoisotopic Mass: 329.998113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 5.38390

3,3',5-Trichlorobisphenol A Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

3,3',5-Trichlorobisphenol A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T774100-1mg
3,3',5-Trichlorobisphenol A
 40346-55-2
1mg
 $ 190.00 2023-09-05
TRC
T774100-2mg
3,3',5-Trichlorobisphenol A
 40346-55-2
2mg
 $362.00 2023-05-17
TRC
T774100-5mg
3,3',5-Trichlorobisphenol A
 40346-55-2
5mg
 $856.00 2023-05-17
TRC
T774100-10mg
3,3',5-Trichlorobisphenol A
 40346-55-2
10mg
 $ 1500.00 2023-09-05
TRC
T774100-25mg
3,3',5-Trichlorobisphenol A
 40346-55-2
25mg
 $3318.00 2023-05-17
A2B Chem LLC
AF71357-1mg
3,3',5-TRICHLOROBISPHENOLA
 40346-55-2
1mg
 $306.00 2024-04-20
A2B Chem LLC
AF71357-10mg
3,3',5-TRICHLOROBISPHENOLA
 40346-55-2
10mg
 $1578.00 2024-04-20

3,3',5-Trichlorobisphenol A Production Method

Production Method 1

80-05-7 80-05-7
40346-55-2 40346-55-2
79-98-1 79-98-1
Reaction Conditions
1.1 Reagents: Trichloroisocyanuric acid ,  Pyridine Solvents: Ethyl acetate ;  0 °C; 4 h, rt
Reference
Evaluation of the Influence of Halogenation on the Binding of Bisphenol A to the Estrogen-Related Receptor γ
Suyama, Keitaro; Kaneko, Shuhei; Kesamaru, Hitoshi; Liu, Xiaohui; Matsushima, Ayami; et al, Chemical Research in Toxicology, 2020, 33(4), 889-902

Production Method 2

80-05-7 80-05-7
40346-55-2 40346-55-2
79-98-1 79-98-1
74192-35-1 74192-35-1
79-95-8 79-95-8
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Methanol ,  Water
1.2 Reagents: Sodium thiosulfate
Reference
1H and 13C NMR spectral assignments of halogenated transformation products of pharmaceuticals and related environmental contaminants
Solakyildirim, Kemal; Bulloch, Daryl N.; Larive, Cynthia K., Magnetic Resonance in Chemistry, 2014, 52(6), 310-317

3,3',5-Trichlorobisphenol A Raw materials

3,3',5-Trichlorobisphenol A Preparation Products

3,3',5-Trichlorobisphenol A Related Literature

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